5-fluoro-N-(3-fluorophenyl)-2-nitroaniline

• Molecular Formula: C12H8F2N2O2
• Molecular Weight: 250.20 g/mol
• IUPAC Name: 5-fluoro-N-(3-fluorophenyl)-2-nitroaniline
• InChI: InChI=1S/C12H8F2N2O2/c13-8-2-1-3-10(6-8)15-11-7-9(14)4-5-12(11)16(17)18/h1-7,15H
• InChI Key: VUBCLNZWQOJRND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC2=C(C=CC(=C2)F)[N+](=O)[O-]

Description

5-fluoro-N-(3-fluorophenyl)-2-nitroaniline is a useful research compound. Its molecular formula is C12H8F2N2O2 and its molecular weight is 250.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-fluoroaniline (1.813 mL, 18.86 mmol) and 2,4-difluoro-1-nitrobenzene (1.723 mL, 15.71 mmol) in DMF (26.2 mL) was added potassium tert-butoxide (3.53 g, 31.4 mmol) under argon gas. The solution was stirred overnight at rt poured into water and extracted with DCM. The combined organic extracts were purified by column chromatography on a silica gel column using 5 to 10% gradient of EtOAc in hexane as eluent to give an orange solid that was triturated in EtOAc:hexane (1:1) and filtered to give 5-fluoro-N-(3-fluorophenyl)-2-nitroaniline as an orange solid: LC-MS (ESI), m/z 251.1 [M+H]+.